(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride

Description

(1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride is a chemical compound with the CAS number 866783-13-3 and the molecular formula C12H18ClNO2 . It has a molecular weight of 243.73 g/mol . Synonyms for this compound include Ivabradine Impurity 17 HCl and (7S)-3,4-Dimethoxy-N-methylbicyclo[4.2.0]octa-1,3,5-triene-7-methanamine hydrochloride .

This chemical is used as an intermediate in the preparation of Ivabradine, a selective bradycardic agent that directly affects the pacemaker If current of the sinoatrial node . It can be synthesized from raw materials such as Bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, 3,4-dimethoxy-, (7R)- and (S)-3,4-dimethoxy-bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid N-methyl-amide .

Other similar compounds include (1S)-4,5-Dimethoxy-1-(methylaminoethyl)benzocyclobutane HCl and (S)-N-[(4,5-dimethoxybenzocyclobut-1-yl)methyl]-N-methylamine . It is worth noting that this chemical is intended for test and research purposes only, and should not be used as a pharmaceutical, food, or household item .

• CAS No.: 866783-13-3
• Product Name: (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane hydrochloride
• Molecular Formula: C12H18ClNO2
• Molecular Weight: 243.73 g/mol
• IUPAC Name: 1-[(7S)-3,4-dimethoxy-7-bicyclo[4.2.0]octa-1,3,5-trienyl]-N-methylmethanamine;hydrochloride
• Standard InChI: InChI=1S/C12H17NO2.ClH/c1-13-7-9-4-8-5-11(14-2)12(15-3)6-10(8)9;/h5-6,9,13H,4,7H2,1-3H3;1H/t9-;/m1./s1
• Standard InChIKey: SWSAIQSQSDOONK-SBSPUUFOSA-N
• SMILES: CNCC1CC2=CC(=C(C=C12)OC)OC.Cl
• Canonical SMILES: CNCC1CC2=CC(=C(C=C12)OC)OC.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: (1S)-4,5-Dimethoxy-1-[(methylamino)methyl]benzocyclobutane; (7S)-3,4-Dimethoxy-N-methyl-bicyclo[4.2.0]octa-1,3,5-triene-7-methanamine
• PubChem Compound: 16115313
• Last Modified: Aug 15 2023